Cas no 895001-37-3 (ethyl 2-{2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate)

• Product Name: ethyl 2-{2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate
• CAS No: 895001-37-3
• MF: C₁₉H₂₁N₅O₄
• MW: 383.401143789291
• CID: 6576255
• Update Time: 2025-05-20

ethyl 2-{2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate
• ethyl 2-[[2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]acetate

• Inchi： 1S/C19H21N5O4/c1-4-28-17(26)9-20-16(25)10-23-11-21-18-14(19(23)27)8-22-24(18)15-6-5-12(2)7-13(15)3/h5-8,11H,4,9-10H2,1-3H3,(H,20,25)
• InChI Key： QWVIFTHYKHHKOQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CN1C=NC2N(C3=CC=C(C)C=C3C)N=CC=2C1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{2-1-(2,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}acetate

Ethyl 2-{2-1-(2,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamido}Acetate: A Comprehensive Overview

Ethyl 2-{2-1-(2,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamido}Acetate (CAS No. 895001-37-3) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyrimidines, which have been extensively studied for their biological activities. The molecule features a pyrazolo[3,4-d]pyrimidine core with substituents that enhance its pharmacological properties. Recent studies have highlighted its role in inhibiting key enzymes involved in various disease pathways.

The pyrazolo[3,4-d]pyrimidine framework is a heterocyclic structure that has gained attention due to its ability to interact with biological targets such as kinases and proteases. In the case of Ethyl 2-{2-1-(2,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamido}Acetate, the presence of a dimethylphenyl group at position 1 of the pyrazolo[3,4-d]pyrimidine ring introduces steric and electronic effects that can modulate its bioactivity. Additionally, the ethoxyacetyl substituent at position 5 further enhances solubility and stability.

Recent research has focused on the synthesis and optimization of this compound to improve its pharmacokinetic properties. Studies published in 2023 have demonstrated that Ethyl 2-{2-1-(2,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamido}Acetate exhibits potent inhibitory activity against certain oncogenic kinases. This makes it a promising candidate for anti-cancer drug development. Furthermore, its ability to cross the blood-brain barrier has been explored in preclinical models, suggesting potential applications in neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrazolo[3,4-d]pyrimidine core followed by functionalization with the desired substituents. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of toxicity profiles, preliminary studies indicate that Ethyl 2-{2-1-(2,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamido}Acetate shows low cytotoxicity against normal human cells at therapeutic concentrations. This is a critical factor for its potential use in clinical settings. However, further long-term toxicity studies are required to fully assess its safety profile.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug. The integration of computational chemistry tools with experimental validation has been instrumental in refining its structure for optimal efficacy and safety.

In conclusion,Ethyl 2-{2-1-(2,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamido}Acetate represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents.